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CAS No.: 1398504-36-3

Cat. No.: B1429924

Get Quote

Executive Summary
Methyl 5-bromo-2-methoxypyrimidine-4-carboxylate (MBMP) represents a "privileged

scaffold" in medicinal chemistry, particularly for the development of kinase inhibitors and

antiviral agents.[1][2] Its value lies in its orthogonal reactivity profile: three distinct functional

handles (C-2 methoxy, C-4 ester, C-5 bromide) that can be chemically manipulated in a

sequential, non-interfering manner.[1][2] This guide outlines the strategic logic and validated

protocols for utilizing MBMP as a core building block for Diversity-Oriented Synthesis (DOS).[2]

Strategic Analysis: The "Walk-Around" Strategy
The power of MBMP lies in the ability to "walk around" the ring, modifying specific positions

while leaving others intact.

Chemo-Selectivity Profile[1][2]
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Position C-5 (Bromide): The most reactive site for Palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Stille, Sonogashira).[1][2] It is generally functionalized first or second,

depending on the steric bulk of the C-4 substituent.

Position C-4 (Methyl Ester): An electrophilic center susceptible to nucleophilic acyl

substitution.[2] It serves as a gateway to amides, hydrazides, or reduction to

alcohols/aldehydes. It is often used to construct fused ring systems (e.g.,

pyrimidopyrimidines).

Position C-2 (Methoxy): A "masked" electrophile.[2] Under standard coupling conditions, it is

inert (acting as a protecting group). However, it can be activated late-stage via hydrolysis (to

the pyrimidone) and subsequent chlorination (

) to allow for final

diversification.

Reactivity Visualization
The following diagram illustrates the orthogonal reaction pathways available for MBMP.
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Figure 1: Orthogonal reactivity map of the MBMP scaffold, highlighting the three distinct vectors

for chemical diversification.

Validated Experimental Protocols
Protocol A: C-5 Arylation via Suzuki-Miyaura Coupling
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Objective: Introduction of an aromatic moiety at C-5 without disturbing the C-4 ester.[1][2]

Mechanism: Pd(0)-catalyzed cross-coupling.[2][3][4] Critical Note: The use of weak bases is

preferred to prevent premature hydrolysis of the C-4 ester.

Reagents:

MBMP (1.0 equiv)

Aryl Boronic Acid (1.2 equiv)

Catalyst:

(5 mol%)

Base:

(2.0 equiv) or

Solvent: 1,4-Dioxane/Water (9:1)[1]

Step-by-Step Procedure:

Setup: In a microwave vial or round-bottom flask, combine MBMP (275 mg, 1.0 mmol), aryl

boronic acid (1.2 mmol), and

(424 mg, 2.0 mmol).

Inert Atmosphere: Evacuate and backfill with Argon (3 cycles).

Solvent Addition: Add degassed 1,4-Dioxane (4.5 mL) and Water (0.5 mL).

Catalyst: Add

(41 mg, 0.05 mmol) quickly under Argon flow.

Reaction: Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 3:1).[2] The starting

material (

) should disappear.
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Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash filtrate with brine,

dry over

, and concentrate.

Purification: Flash chromatography (Gradient: 0-30% EtOAc in Hexanes).

Protocol B: C-4 Cyclization to Pyrimido[4,5-
d]pyridazines
Objective: Utilizing the C-4 ester and C-5 position (after arylation or before) to build fused ring

systems.[1][2] Context: Reaction with hydrazine hydrate yields the hydrazide, which can be

cyclized.

Reagents:

MBMP (or C-5 substituted derivative)[1][2]

Hydrazine Monohydrate (5.0 equiv)

Ethanol (Absolute)

Step-by-Step Procedure:

Dissolution: Dissolve MBMP (1.0 mmol) in EtOH (5 mL).

Addition: Add hydrazine monohydrate (0.25 mL, 5.0 mmol) dropwise at

.

Reaction: Allow to warm to RT and stir for 2 hours. A precipitate often forms (the hydrazide).

Cyclization (Optional): To form the fused system directly, heat the hydrazide intermediate

with an ortho-ester (e.g., triethyl orthoformate) at reflux for 3 hours.

Isolation: Cool and filter the solid precipitate. Wash with cold EtOH and

.
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Protocol C: C-2 Activation (The "Methoxy Switch")
Objective: Converting the inert 2-methoxy group into a reactive 2-chloro handle for final library

generation.[1][2] Logic: Direct displacement of the methoxy group is difficult. The standard

route is Hydrolysis

Chlorination.

Step-by-Step Procedure:

Hydrolysis: Treat the 2-methoxy intermediate with 6N HCl in dioxane at reflux for 2 hours.

The methoxy group is cleaved to reveal the 2-pyrimidone (tautomer of 2-hydroxy).[2]

Drying: Evaporate solvents completely. Azeotrope with toluene to ensure the solid is

anhydrous.

Chlorination: Suspend the dry residue in

(10 vol). Add N,N-Dimethylaniline (1.0 equiv) as a catalyst.[2]

Heat: Reflux (

) for 1-2 hours. The suspension will clear as the 2-chloro species forms.[2]

Quench (Safety Critical): Cool to RT. Pour slowly onto crushed ice/

. Extract with DCM.[2]

Result: You now have a reactive 2-chloro-pyrimidine ready for

with amines.

Analytical Data Summary (Expected)
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Functional Group

1H NMR Characteristic
Signal (

)

Reactivity Note

C-2 OMe
Singlet,

4.0–4.1 ppm

Stable to mild acid/base;

displaced by strong

nucleophiles only at high temp.

C-4 COOMe
Singlet,

3.9–4.0 ppm

Hydrolyzes to acid (

10-12 ppm broad) or reacts

with amines.

C-5 Br N/A (Indirect effect on C-6 H)

C-6 Proton appears as singlet

at

8.5–9.0 ppm.[1][2] Shifts

upfield after arylation.[2]

Workflow Diagram: Library Synthesis
The following workflow demonstrates how to generate a library of kinase inhibitor candidates

using MBMP.
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Figure 2: Sequential functionalization workflow for generating tri-substituted pyrimidine libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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